Cas no 61628-76-0 (Benzene, 1-(1-methylpropyl)-4-(trifluoromethyl)-)

• Product Name: Benzene, 1-(1-methylpropyl)-4-(trifluoromethyl)-
• CAS No: 61628-76-0
• MF: C₁₁H₁₃F₃
• MW: 202.216133832932
• CID: 472180
• PubChem ID: 12287747
• Update Time: 2025-04-19

Benzene, 1-(1-methylpropyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-methylpropyl)-4-(trifluoromethyl)-
• 1-butan-2-yl-4-(trifluoromethyl)benzene
• SCHEMBL435755
• DFRCPNBFPJBKBA-UHFFFAOYSA-N
• 61628-76-0
• DTXSID50484634

• Inchi： 1S/C11H13F3/c1-3-8(2)9-4-6-10(7-5-9)11(12,13)14/h4-8H,3H2,1-2H3
• InChI Key： DFRCPNBFPJBKBA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)CC)(F)F

Computed Properties

• Exact Mass: 202.09699
• Monoisotopic Mass: 202.09693490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0